Cas no 2160539-20-6 (3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine)

3,3'-((2,2-Diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine is a conjugated organic compound featuring a central diphenylethene core flanked by pyridine-substituted phenyl groups. This structure imparts significant π-electron delocalization, making it suitable for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. The rigid, planar geometry enhances thermal stability and facilitates efficient charge transport, while the pyridine moieties offer coordination sites for metal complexes, enabling use in catalysis or luminescent materials. Its extended conjugation system may also contribute to tunable emission properties, depending on substituents or environmental conditions. The compound's synthetic versatility allows for further functionalization, broadening its utility in advanced material research.

3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine structure

2160539-20-6 structure

Product Name:3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine

CAS No:2160539-20-6

MF:C₃₆H₂₆N₂

MW:486.605048656464

CID:5012063

Update Time:2025-10-12

3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine Chemical and Physical Properties

Names and Identifiers

- 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine
- Inchi： 1S/C36H26N2/c1-3-9-29(10-4-1)35(30-11-5-2-6-12-30)36(31-19-15-27(16-20-31)33-13-7-23-37-25-33)32-21-17-28(18-22-32)34-14-8-24-38-26-34/h1-26H
- InChI Key： VEBWILBLNUGVTC-UHFFFAOYSA-N
- SMILES： C(/C1=CC=C(C2=CC=CN=C2)C=C1)(\C1=CC=C(C2=CC=CN=C2)C=C1)=C(\C1=CC=CC=C1)/C1=CC=CC=C1

3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	ML3809800-1g	3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine	2160539-20-6	95%	1g	¥1500	2023-11-08

3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine

Research Briefing on 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine (CAS: 2160539-20-6)

The compound 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine (CAS: 2160539-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, properties, and potential applications, with a focus on its role in drug discovery and development.

Recent studies highlight the compound's unique structural features, which include a central diphenylethene core flanked by pyridine rings. This configuration imparts notable photophysical properties, making it a promising candidate for applications in fluorescent probes and optoelectronic materials. Additionally, its ability to interact with biological targets has spurred interest in its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's binding affinity for specific protein targets, revealing its potential as a scaffold for kinase inhibitors. The research employed molecular docking and in vitro assays to demonstrate its inhibitory effects on key signaling pathways implicated in cancer progression.

Further investigations into its pharmacokinetic properties, as reported in ACS Chemical Biology, have shown favorable metabolic stability and low cytotoxicity in preclinical models. These findings suggest that 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine could serve as a lead compound for the development of novel therapeutics targeting inflammatory and oncological diseases.

Ongoing research is also exploring its utility in nanotechnology, particularly in the design of supramolecular assemblies. A recent preprint on ChemRxiv details its use in constructing luminescent metal-organic frameworks (MOFs), which exhibit tunable emission properties for sensing applications.

In conclusion, 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine represents a versatile molecule with broad applicability in both biomedical and materials science. Future studies should focus on optimizing its bioactivity and exploring its mechanisms of action in greater depth.